5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)furan-2-sulfonamide

• IUPAC Name: 5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-N-(thiophen-2-ylmethyl)furan-2-sulfonamide
• InChI: InChI=1S/C20H20FN3O4S2/c21-16-5-1-2-6-17(16)23-9-11-24(12-10-23)20(25)18-7-8-19(28-18)30(26,27)22-14-15-4-3-13-29-15/h1-8,13,22H,9-12,14H2
• InChI Key: YVUSAGQDDIDJMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=C(O3)S(=O)(=O)NCC4=CC=CS4
• Molecular Formula: C20H20FN3O4S2
• Molecular Weight: 449.5 g/mol

Description

5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)furan-2-sulfonamide is a useful research compound. Its molecular formula is C20H20FN3O4S2 and its molecular weight is 449.52. The purity is usually 95%.
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Scientific Research Applications

Antiplasmodial Activity

Piperazine sulfonamides have shown activity against Plasmodium falciparum, highlighting their potential in antiplasmodial applications. Structural modifications indicate the critical role of certain functional groups in maintaining activity, suggesting these compounds, including derivatives similar to 5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(thiophen-2-ylmethyl)furan-2-sulfonamide, could be optimized for enhanced antiplasmodial effects (D. Martyn et al., 2010).

Alzheimer's Disease Therapy

Sulfonamide derivatives have been synthesized as potential therapeutic agents targeting Alzheimer's disease. These compounds, including structures related to this compound, were evaluated for their inhibitory potential against butyrylcholinesterase (BChE), a key enzyme associated with Alzheimer's pathology. Some derivatives showed promising lead compounds for further investigation and development (Mubashir Hassan et al., 2019).

Antiproliferative Agents

Novel sulfonamide-1,2,3-triazole derivatives bearing a dithiocarbamate moiety have been designed and synthesized, demonstrating moderate to good antiproliferative activity against various cancer cell lines. This research underscores the potential of sulfonamide derivatives in developing new antitumor agents, suggesting that compounds like this compound could be explored for their antiproliferative properties (Dongjun Fu et al., 2017).